Cas no 54556-12-6 (5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile)

5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile is a cyclohexane derivative featuring a nitrile functional group at the 1-position and isopropyl and methyl substituents at the 2- and 5-positions, respectively. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity and selectivity in catalytic processes. The nitrile group offers versatility for further functionalization, including hydrolysis to carboxylic acids or reduction to primary amines. Its rigid cyclohexane backbone provides stability, making it suitable for applications in pharmaceuticals, agrochemicals, or specialty materials. The compound’s defined stereochemistry may also be leveraged in asymmetric synthesis or chiral resolution studies.
5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile structure
54556-12-6 structure
Product Name:5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
CAS No:54556-12-6
MF:C11H19N
MW:165.27526307106
MDL:MFCD11641472
CID:941948
PubChem ID:18402457
Update Time:2025-05-22

5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)- (9ci)
    • 5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
    • (1R,2R,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
    • 54556-12-6
    • DTXSID50593417
    • Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-
    • Cyclohexanecarbonitrile,5-methyl-2-(1-methylethyl)-(9ci)
    • 5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
    • (1R,2R,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXANECARBONITRILE
    • SB46064
    • DB-326127
    • SCHEMBL1828151
    • EN300-266660
    • 1217664-77-1
    • 2-Isopropyl-5-methylcyclohexanecarbonitrile
    • 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile
    • MDL: MFCD11641472
    • Inchi: 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3
    • InChI Key: AWVUYKHSNNYPOX-UHFFFAOYSA-N
    • SMILES: N#CC1CC(C)CCC1C(C)C

Computed Properties

  • Exact Mass: 165.151749610g/mol
  • Monoisotopic Mass: 165.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų

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5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile Related Literature

Additional information on 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile

5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile (CAS No. 54556-12-6): Properties, Applications, and Industry Insights

5-Methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile (CAS No. 54556-12-6) is a specialized organic compound belonging to the class of cyclohexane carbonitrile derivatives. This compound has garnered significant attention in recent years due to its unique structural features and versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemical formulations. Researchers and industry professionals frequently search for terms like "5-methyl-2-isopropylcyclohexanecarbonitrile uses", "CAS 54556-12-6 properties", and "terpene-derived nitriles in perfumery", reflecting growing interest in this niche chemical.

The molecular structure of 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile features a cyclohexane ring substituted with methyl and isopropyl groups at positions 5 and 2 respectively, along with a cyano functional group at position 1. This specific arrangement contributes to its interesting stereochemical properties and makes it valuable for creating chiral intermediates in asymmetric synthesis. Current trends in green chemistry have led to increased searches for "sustainable synthesis of cyclohexane nitriles" and "biocatalytic routes to 5-methyl-2-isopropylcyclohexanecarbonitrile", highlighting the industry's shift toward environmentally friendly production methods.

In the fragrance industry, 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile serves as a key building block for creating woody-amber notes and modern musk accords. Its stability and ability to modify olfactory profiles make it particularly valuable for long-lasting perfume formulations. Online queries such as "nitrile compounds in perfumery" and "how to use cyclohexane carbonitriles in fragrance creation" demonstrate the compound's relevance to cosmetic chemists and perfumers seeking innovative ingredients.

The pharmaceutical applications of CAS 54556-12-6 are equally noteworthy. As a versatile synthetic intermediate, it contributes to the development of various bioactive molecules. Recent patent literature reveals its utility in creating central nervous system agents and anti-inflammatory compounds. The growing interest in "pharmaceutical uses of alkylated cyclohexanecarbonitriles" and "medicinal chemistry applications of 5-methyl-2-isopropylcyclohexanecarbonitrile" reflects the compound's potential in drug discovery programs.

From a technical perspective, 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile typically appears as a colorless to pale yellow liquid with a characteristic mild odor. Its physical properties, including boiling point, density, and refractive index, make it suitable for various industrial processes and laboratory applications. Analytical chemists often search for "GC-MS analysis of 54556-12-6" and "NMR spectral data for cyclohexane carbonitriles", indicating the need for reliable characterization methods.

The market for specialty cyclohexane derivatives like 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile has shown steady growth, particularly in regions with strong fragrance and pharmaceutical industries. Industry reports suggest increasing demand for high-purity nitrile compounds, driven by advancements in fine chemical synthesis and flavor/fragrance innovation. Business-related searches such as "suppliers of CAS 54556-12-6" and "manufacturing process for 5-methyl-2-isopropylcyclohexanecarbonitrile" reflect the commercial interest in this compound.

Recent scientific literature highlights novel applications of 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile in material science, particularly as a precursor for advanced polymers with specific thermal and mechanical properties. The compound's ability to participate in controlled polymerization reactions makes it attractive for creating specialty materials. Researchers are increasingly investigating "polymeric materials derived from alkylcyclohexanecarbonitriles" and "functional coatings based on nitrile monomers", opening new avenues for this versatile chemical.

Quality control and regulatory compliance are crucial aspects when working with CAS 54556-12-6. Proper handling, storage, and analytical verification ensure the compound meets the stringent requirements of end-use applications. Laboratory professionals frequently search for "stability studies of 5-methyl-2-isopropylcyclohexanecarbonitrile" and "analytical methods for nitrile purity testing", emphasizing the importance of quality assurance in chemical applications.

The future outlook for 5-methyl-2-(propan-2-yl)cyclohexane-1-carbonitrile appears promising, with potential expansions into green chemistry applications and biocatalytic production methods. As sustainability becomes increasingly important in chemical manufacturing, innovations in "eco-friendly synthesis of cyclohexane nitriles" and "biobased routes to 54556-12-6" are expected to gain traction. These developments align with global trends toward more sustainable chemical processes while maintaining the compound's valuable functional properties.

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